Cas no 1171165-76-6 (1-(2,4-dimethoxyphenyl)-3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea)

• Product Name: 1-(2,4-dimethoxyphenyl)-3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea
• CAS No: 1171165-76-6
• MF: C₁₉H₂₃N₇O₃
• MW: 397.431022882462
• CID: 6382550
• PubChem ID: 44071203
• Update Time: 2024-01-16

1-(2,4-dimethoxyphenyl)-3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea
• 1-(2,4-dimethoxyphenyl)-3-[2-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]urea
• AKOS024513684
• F5563-0005
• 1-(2,4-dimethoxyphenyl)-3-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)urea
• VU0647297-1
• 1171165-76-6
• 1-(2,4-dimethoxyphenyl)-3-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea

• Inchi： 1S/C19H23N7O3/c1-13-23-17(12-18(24-13)26-10-4-7-22-26)20-8-9-21-19(27)25-15-6-5-14(28-2)11-16(15)29-3/h4-7,10-12H,8-9H2,1-3H3,(H,20,23,24)(H2,21,25,27)
• InChI Key： SAWODCGPBTWCOC-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1OC)C(NCCNC1C=C(N2C=CC=N2)N=C(C)N=1)=O

Computed Properties

• Exact Mass: 397.18623762g/mol
• Monoisotopic Mass: 397.18623762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas